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In the intricate landscape of chemical synthesis, precise communication is paramount. The

nomenclature of reagents can often present a hurdle, with a single compound known by

multiple names across literature, patents, and commercial catalogs. This technical guide

provides an in-depth overview of the synonyms and identifiers for tert-
Butylmethoxyphenylsilyl Bromide, a versatile organosilicon compound, to aid researchers,

scientists, and drug development professionals in its unambiguous identification.

Chemical Identity and Nomenclature
tert-Butylmethoxyphenylsilyl Bromide, a valuable reagent in organic chemistry, is primarily

utilized for the introduction of the tert-butyl(methoxy)phenylsilyl protecting group.[1] This silyl

ether protecting group offers a unique stability profile, rendering it a valuable tool in multi-step

synthetic pathways. To facilitate its accurate identification, a comprehensive list of its synonyms

and key identifiers has been compiled.
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Nomenclature Type Name/Identifier Source

Common Name
tert-Butylmethoxyphenylsilyl

Bromide
TCI AMERICA, Chem-Impex[1]

Synonym
Bromo-tert-

butylmethoxyphenylsilane
TCI AMERICA, Chem-Impex[1]

Synonym

tert-

Butylmethoxyphenylbromosilan

e

TCI AMERICA, Chem-Impex[1]

IUPAC Name
bromo-tert-butyl-methoxy-

phenylsilane
PubChem[2]

CAS Registry Number 94124-39-7
TCI AMERICA, Chem-Impex,

Sigma-Aldrich[1]

Molecular Formula C11H17BrOSi
TCI AMERICA, Chem-Impex,

PubChem[1][2]

MDL Number MFCD00043308 Chem-Impex[1]

Structural and Nomenclature Relationship
The various synonyms for tert-Butylmethoxyphenylsilyl Bromide all describe the same

molecular entity. The following diagram illustrates the core chemical structure and the

relationship between its different names.
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Core Chemical Structure

Synonyms & Identifiers

tert-Butylmethoxyphenylsilyl Bromide
(C11H17BrOSi)

Bromo-tert-butylmethoxyphenylsilane

is a synonym of

tert-Butylmethoxyphenylbromosilaneis a synonym of

bromo-tert-butyl-methoxy-phenylsilane
(IUPAC)

is the IUPAC name for

CAS: 94124-39-7

is identified by

Click to download full resolution via product page

Nomenclature relationship for tert-Butylmethoxyphenylsilyl Bromide.

Experimental Protocols
The primary application of tert-Butylmethoxyphenylsilyl Bromide is in the protection of

alcohols. A general experimental protocol for the silylation of a primary alcohol is provided

below.

Materials:

Alcohol substrate

tert-Butylmethoxyphenylsilyl Bromide (1.1 eq)

Anhydrous dichloromethane (DCM)

Imidazole (2.5 eq)

Anhydrous conditions (e.g., argon or nitrogen atmosphere)

Procedure:
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Dissolve the alcohol substrate and imidazole in anhydrous DCM under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add tert-Butylmethoxyphenylsilyl Bromide to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by thin-

layer chromatography (TLC).

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the resulting silyl ether by flash column chromatography.

The following workflow diagram illustrates the key steps in a typical protection reaction using

tert-Butylmethoxyphenylsilyl Bromide.
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Reaction Setup

Silylation Reaction

Workup & Purification

Dissolve alcohol and
imidazole in anhydrous DCM

Cool to 0 °C

Add tert-Butylmethoxyphenylsilyl Bromide

Stir at room temperature
(monitor by TLC)

Quench with NaHCO3 (aq)

Extract with DCM

Dry and concentrate

Purify by chromatography

Click to download full resolution via product page

Workflow for the protection of an alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1275323?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide serves as a comprehensive resource for the accurate identification and use of tert-
Butylmethoxyphenylsilyl Bromide in a research and development setting. By understanding

its various synonyms and associated identifiers, scientists can streamline their literature

searches, procurement processes, and experimental documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1275323?utm_src=pdf-body
https://www.benchchem.com/product/b1275323?utm_src=pdf-body
https://www.benchchem.com/product/b1275323?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/40411
https://pubchemlite.lcsb.uni.lu/e/compound/5062224
https://pubchemlite.lcsb.uni.lu/e/compound/5062224
https://www.benchchem.com/product/b1275323#synonyms-for-tert-butylmethoxyphenylsilyl-bromide-in-chemical-literature
https://www.benchchem.com/product/b1275323#synonyms-for-tert-butylmethoxyphenylsilyl-bromide-in-chemical-literature
https://www.benchchem.com/product/b1275323#synonyms-for-tert-butylmethoxyphenylsilyl-bromide-in-chemical-literature
https://www.benchchem.com/product/b1275323#synonyms-for-tert-butylmethoxyphenylsilyl-bromide-in-chemical-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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